Cas no 1785483-40-0 (3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one)

• Product Name: 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one
• CAS No: 1785483-40-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6016936
• PubChem ID: 84805724
• Update Time: 2025-05-20

3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1922265
• 3-amino-1-(4-bromo-3-methoxyphenyl)propan-1-one
• 1785483-40-0
• 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one

• Inchi： 1S/C10H12BrNO2/c1-14-10-6-7(2-3-8(10)11)9(13)4-5-12/h2-3,6H,4-5,12H2,1H3
• InChI Key： CCBCTKFVQIZDCN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(CCN)=O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one

3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one (CAS No. 1785483-40-0): A Comprehensive Overview

3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one (CAS No. 1785483-40-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Amino-1-(4-bromo-3-methoxyphenyl)propionamide, is characterized by its unique structural features, which include a brominated aromatic ring and an amino group attached to a ketone moiety. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one can be represented as C₁₀H₁₂BrNO₂. The presence of the bromine atom on the aromatic ring and the methoxy group provides the compound with specific electronic and steric properties, making it a valuable candidate for drug discovery and development. The amino group, on the other hand, offers opportunities for further functionalization and modification, enhancing its potential for therapeutic applications.

In recent years, 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one has been extensively studied for its biological activities. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This property makes it a promising lead compound for the development of novel therapeutic agents.

Moreover, 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic properties of 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one have also been explored to assess its suitability as a drug candidate. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it can be effectively delivered to target tissues and organs. Additionally, its low toxicity profile in preclinical models further supports its potential for clinical development.

In the context of drug discovery, 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one serves as a valuable starting point for structure-based drug design. Researchers have used computational methods to model its interactions with target proteins, providing insights into its mechanism of action and guiding the optimization of its structure to enhance potency and selectivity. These efforts have led to the identification of several analogs with improved pharmacological properties.

The synthetic accessibility of 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods typically involve multi-step reactions that allow for the introduction of functional groups at specific positions on the molecule, facilitating further derivatization and optimization.

In conclusion, 3-Amino-1-(4-bromo-3-methoxyphenyl)propan-1-one (CAS No. 1785483-40-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.